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Compound of Interest

Compound Name: Ret-IN-3

Cat. No.: B8134221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ret-IN-3 is a potent and selective inhibitor of the RET (Rearranged during Transfection)

receptor tyrosine kinase, specifically targeting the V804M mutant with an IC50 of 19 nM.[1][2] It

demonstrates significant selectivity over wild-type RET and KDR.[1][2] The RET signaling

pathway plays a crucial role in cell proliferation, survival, differentiation, and migration. Aberrant

activation of this pathway, through mutations or fusions, is a known driver in several types of

cancer, including thyroid and non-small cell lung cancer. These application notes provide a

detailed protocol for the preparation of a Ret-IN-3 stock solution for use in in vitro research

applications.

Data Presentation
Quantitative data for Ret-IN-3 is summarized in the tables below for easy reference.

Table 1: Chemical Properties of Ret-IN-3
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Property Value Reference

Molecular Weight 339.39 g/mol [1][2][3]

Molecular Formula C₁₈H₂₁N₅O₂ [1][2][3]

CAS Number 2414374-53-9 [1][2][3]

Appearance
Off-white to light yellow solid

powder
[1]

Purity >98% (typically)

Solubility in DMSO ≥ 100 mg/mL (294.65 mM) [1]

Table 2: Storage and Stability of Ret-IN-3

Form
Storage
Temperature

Stability Period Reference

Solid Powder -20°C 3 years [1][3]

4°C 2 years [1][3]

Stock Solution (in

DMSO)
-20°C 1 month [1][2][3]

-80°C 6 months [1][2][3]

Experimental Protocols
Materials and Equipment

Ret-IN-3 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM Ret-IN-3 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for cell-based assays and other in vitro experiments.

Calculations:

To prepare a 10 mM stock solution, the required mass of Ret-IN-3 is calculated using its

molecular weight (MW = 339.39 g/mol ).

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

Mass (g) = 0.01 mol/L x 0.001 L x 339.39 g/mol

Mass (g) = 0.0033939 g

Mass (mg) = 3.394 mg

Step-by-Step Procedure:

Weighing: Carefully weigh out 3.4 mg of Ret-IN-3 powder using a calibrated analytical

balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Ret-IN-3 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear.
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Aiding Dissolution (if necessary): If precipitation or incomplete dissolution is observed, gently

warm the solution to 37°C or place it in an ultrasonic bath for a few minutes to aid

dissolution.[2]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[1][2]

Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for

shorter-term use (up to 1 month).[1][2][3]

Mandatory Visualizations
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Stock Solution Workflow
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Caption: Experimental workflow for preparing a Ret-IN-3 stock solution.
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Caption: Simplified RET signaling pathway and the inhibitory action of Ret-IN-3.

Safety and Handling Precautions
Ret-IN-3 is intended for research use only.
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Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Avoid inhalation of the powder and direct contact with skin and eyes.

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. RET signaling pathway and RET inhibitors in human cancer - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Ret-IN-3 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8134221#how-to-prepare-a-stock-solution-of-ret-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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